Cas no 1503323-69-0 (3-4-(dimethylamino)phenyl-3-methylbutanoic acid)

• Product Name: 3-4-(dimethylamino)phenyl-3-methylbutanoic acid
• CAS No: 1503323-69-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6316212
• PubChem ID: 83691056
• Update Time: 2024-01-12

3-4-(dimethylamino)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)phenyl-3-methylbutanoic acid
• 3-[4-(dimethylamino)phenyl]-3-methylbutanoic acid
• 1503323-69-0
• EN300-1833759

• Inchi： 1S/C13H19NO2/c1-13(2,9-12(15)16)10-5-7-11(8-6-10)14(3)4/h5-8H,9H2,1-4H3,(H,15,16)
• InChI Key： GKPZAGNOWHNSMR-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids